6-(4-Methoxyphenyl)-[1,4]-dioxepane

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 6-(4-methoxyphenyl)-1,4-dioxepane
• InChI: InChI=1S/C12H16O3/c1-13-12-4-2-10(3-5-12)11-8-14-6-7-15-9-11/h2-5,11H,6-9H2,1H3
• InChI Key: HYUGRGQXOANXDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2COCCOC2

Description

6-(4-Methoxyphenyl)-[1,4]-dioxepane is a seven-membered cyclic ether derivative featuring a 1,4-dioxepane backbone substituted at the 6-position with a 4-methoxyphenyl group. The methoxy substituent enhances π-electron delocalization within the aromatic system, which can modulate absorption and emission characteristics in solvents of varying polarity .

Comparison with Similar Compounds

Table 1: Key Structural and Electronic Properties of Analogous Compounds

Compound	Substituents	Key Observations (UV-Vis/Emission)	Reference
6l (Quinazoline analog)	2-, 6-, 8-positions: 4-methoxyphenyl	Reduced absorption intensity, peak broadening (~320 nm); red-shifted emission in DMF	[1, 2]
6h (Quinazoline analog)	2-(4-methoxyphenyl), 6/8-fluorophenyl	Red-shifted emission maxima; dual emission bands due to ICT interactions	[2]
Fluorinated 1,4-dioxepane	Fluorinated substituents (e.g., CF₃)	High thermal/chemical stability; limited π-delocalization due to electron-withdrawing F	[3]
1,4-Dioxane derivatives	Non-aromatic backbone	Lower polarity; reduced solvent-dependent spectral shifts compared to dioxepanes	[4]

Key Findings:

Electron-Donating vs. Electron-Withdrawing Groups: The 4-methoxyphenyl group in 6l (quinazoline analog) reduces absorption intensity and broadens peaks due to disrupted π-electron conjugation, as strong electron donation from the methoxy group destabilizes the π→π* transition . Emission spectra in polar solvents (e.g., DMF) show red shifts for methoxyphenyl-substituted compounds (e.g., 6l λem ~450 nm) compared to chloro- or fluoro-substituted analogs (e.g., 6k λem ~420 nm) .

Solvent Effects and Charge Transfer: Methoxyphenyl-substituted compounds exhibit pronounced solvent-dependent emission due to intramolecular charge transfer (ICT). For example, 6h shows dual emission bands in DMF, attributed to ICT and re-absorption effects . Non-aromatic dioxane derivatives (e.g., 1,4-dioxane) lack such solvent-responsive behavior, highlighting the critical role of the aromatic substituent in 6-(4-methoxyphenyl)-[1,4]-dioxepane .

Synthetic and Functional Comparisons :

• Fluorinated dioxepanes (e.g., [94333-56-9]) are typically synthesized for applications requiring chemical inertness, whereas methoxyphenyl-substituted analogs are explored for photophysical or catalytic uses .
• Diazepane derivatives (e.g., 4-Methyl-1,4-diazepan-5-one) differ significantly in reactivity due to their nitrogen-containing backbone, enabling hydrogen bonding absent in dioxepanes .

Research Implications and Limitations

• Photophysical Applications: Potential as a fluorophore with tunable emission via substituent engineering.
• Synthetic Challenges : Steric hindrance from the methoxyphenyl group may complicate functionalization at adjacent positions.
• Data Gaps : Direct experimental data on solubility, toxicity (cf. 1,4-dioxane ), and catalytic activity are needed for comprehensive evaluation.